Cas no 3526-75-8 (5-Azulenemethanol,decahydro-a,a,3,8-tetramethyl-, (3S,3aS,5R,8S,8aS)-)

• Product Name: 5-Azulenemethanol,decahydro-a,a,3,8-tetramethyl-, (3S,3aS,5R,8S,8aS)-
• CAS No: 3526-75-8
• MF: C₁₅H₂₈O
• MW: 224.382225036621
• CID: 305797
• PubChem ID: 107119
• Update Time: 2025-04-19

5-Azulenemethanol,decahydro-a,a,3,8-tetramethyl-, (3S,3aS,5R,8S,8aS)- Chemical and Physical Properties

Names and Identifiers

• 5-Azulenemethanol,decahydro-a,a,3,8-tetramethyl-, (3S,3aS,5R,8S,8aS)-
• 2-(3,8-dimethyl-1,2,3,3a,4,5,6,7,8,8a-decahydroazulen-5-yl)propan-2-ol
• (3S-(3alpha,3Abeta,5alpha,8alpha,8abeta))-decahydro-alpha,alpha,3,8-tetramethylazulene-5-methanol
• 2-(3,8-dimethyldecahydroazulen-5-yl)propan-2-ol
• 5-Azulenemethanol, decahydro-alpha,alpha,3,8-tetramethyl-, (3S-(3alpha,3abeta,5alpha,8alpha,8abeta))-
• 5-Azulenemethanol, decahydro-alpha,alpha,3,8-tetramethyl-, (3S,3aS,5R,8S,8aS)-
• 5-Azulenemethanol,decahydro-a,a,3,8-tetramethyl-, [3S-(3a,3ab,5a,8a,8ab)]-
• Guaian-11-ol (8CI)
• 1a,5a-Dihydroguaiol
• Galbanol
• 3526-75-8
• EINECS 222-546-0
• DTXSID30863185
• NS00012189

• Inchi： 1S/C15H28O/c1-10-5-7-12(15(3,4)16)9-14-11(2)6-8-13(10)14/h10-14,16H,5-9H2,1-4H3
• InChI Key： PAFKTNNJJBQVBA-UHFFFAOYSA-N
• SMILES： OC(C)(C)C1CCC(C)C2CCC(C)C2C1

Computed Properties

• Exact Mass: 224.214
• Monoisotopic Mass: 224.214
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• XLogP3: 4.4

Experimental Properties

• Density: 0.913
• Boiling Point: 301.4°Cat760mmHg
• Flash Point: 138.6°C
• Refractive Index: 1.471

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Guaianes
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Guaianes